![molecular formula C24H39NO4 B236777 3-Hydroxy-7-(hydroxyimino)cholanic acid CAS No. 131204-64-3](/img/structure/B236777.png)
3-Hydroxy-7-(hydroxyimino)cholanic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-7-(hydroxyimino)cholanic acid, also known as UDCA (Ursodeoxycholic acid), is a bile acid that is naturally produced in the human body. It is a secondary bile acid that is formed by the intestinal bacteria through the metabolism of primary bile acids. UDCA is known for its therapeutic properties and has been extensively studied for its potential use in treating various liver diseases.
Mechanism of Action
3-Hydroxy-7-(hydroxyimino)cholanic acid exerts its therapeutic effects by several mechanisms. It reduces the production of toxic bile acids, inhibits the apoptosis of liver cells, and reduces inflammation in the liver. This compound also has antioxidant properties and can prevent the damage caused by free radicals.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It increases the secretion of bile, reduces the cholesterol content in bile, and increases the solubility of cholesterol in bile. This compound also reduces the absorption of cholesterol in the intestine, leading to a decrease in the serum cholesterol level. Additionally, this compound has been shown to improve insulin resistance and glucose metabolism in patients with non-alcoholic fatty liver disease.
Advantages and Limitations for Lab Experiments
3-Hydroxy-7-(hydroxyimino)cholanic acid has several advantages for lab experiments. It is readily available, has low toxicity, and is stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. It is poorly soluble in water, which limits its use in aqueous solutions. Additionally, this compound can undergo isomerization at high temperatures, which can affect its stability and purity.
Future Directions
There are several future directions for 3-Hydroxy-7-(hydroxyimino)cholanic acid research. One area of research is the development of new synthesis methods that can improve the yield and purity of this compound. Another area of research is the investigation of the potential use of this compound in treating other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, there is a need for more clinical trials to determine the optimal dosage and duration of this compound treatment for various liver diseases.
Synthesis Methods
3-Hydroxy-7-(hydroxyimino)cholanic acid can be synthesized from cholic acid, which is a primary bile acid. The synthesis involves the oxidation of the hydroxyl group at position 7 of cholic acid to form a ketone group, followed by the reduction of the ketone group to a hydroxyl group using sodium borohydride. The resulting compound is then oxidized at position 3 to form this compound.
Scientific Research Applications
3-Hydroxy-7-(hydroxyimino)cholanic acid has been extensively studied for its potential use in treating various liver diseases, including primary biliary cholangitis, primary sclerosing cholangitis, and non-alcoholic fatty liver disease. It has also been studied for its potential use in treating other diseases, such as cystic fibrosis, gallstones, and colitis.
properties
CAS RN |
131204-64-3 |
---|---|
Molecular Formula |
C24H39NO4 |
Molecular Weight |
405.6 g/mol |
IUPAC Name |
(4R)-4-[(7Z,8R,9S,10S,13R,14S,17R)-3-hydroxy-7-hydroxyimino-10,13-dimethyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
InChI |
InChI=1S/C24H39NO4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(26)12-15(23)13-20(22)25-29/h14-19,22,26,29H,4-13H2,1-3H3,(H,27,28)/b25-20-/t14-,15?,16?,17-,18+,19+,22+,23+,24-/m1/s1 |
InChI Key |
BTJWQMQHCORTED-MBKKHDIZSA-N |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2/C(=N\O)/CC4[C@@]3(CCC(C4)O)C)C |
SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=NO)CC4C3(CCC(C4)O)C)C |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=NO)CC4C3(CCC(C4)O)C)C |
synonyms |
3-hydroxy-7-(hydroxyimino)cholanic acid HHCA LCA-7-oxime |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.